Cas no 3268-21-1 (1,4-Diiodo-2,3,5,6-tetramethylbenzene)

1,4-Diiodo-2,3,5,6-tetramethylbenzene Properties

Names and Identifiers

• 1,4-Diiodo-2,3,5,6-tetramethylbenzene
• Benzene,1,4-diiodo-2,3,5,6-tetramethyl-
• 1,4-Diiodo-2,3,5,6-Tetramethyliodobenzene
• 1,4-Diiododurene
• 1,4-diiododurine
• 1,4-diodo-2,3,5,6-tetramethylbenzene
• 2,3,5,6-tetramethyl-1,4-diiodobenzene
• durylene di-iodide
• 3,6-Diiododurene
• Diiododurene
• +Expand

• MDL： MFCD00142554
• InChIKey： YSKCEXICRGEWDI-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12I2/c1-5-6(2)10(12)8(4)7(3)9(5)11/h1-4H3
• SMILES： CC1=C(C(=C(C)C(=C1C)I)C)I

Computed Properties

• Exact Mass: 385.90300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Heavy Atom Count: 12
• Complexity: 124
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 4.12940
• PSA: 0.00000
• Melting Point: 137.0 to 141.0 deg-C
• Solubility: Insuluble (3.7E-4 g/L) (25 ºC),
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.942±0.06 g/cm3 (20 ºC 760 Torr),

1,4-Diiodo-2,3,5,6-tetramethylbenzene Security Information

1,4-Diiodo-2,3,5,6-tetramethylbenzene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%